2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-[(E)-2-[4-(dimethylamino)phenyl]ethenyl]-3-(2-methoxyphenyl)quinazolin-4-one
• InChI: InChI=1S/C25H23N3O2/c1-27(2)19-15-12-18(13-16-19)14-17-24-26-21-9-5-4-8-20(21)25(29)28(24)22-10-6-7-11-23(22)30-3/h4-17H,1-3H3/b17-14+
• InChI Key: KWZAFMIQOCMYHO-SAPNQHFASA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4OC
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4OC
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone, also known as DMQX, is a synthetic compound that belongs to the quinazolinone family. It was first synthesized in the 1990s and has since been used extensively in scientific research. DMQX is a potent antagonist of the ionotropic glutamate receptor, which plays a critical role in the central nervous system.

Mechanism of Action

2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone acts as a competitive antagonist of the AMPA receptor, which is a subtype of ionotropic glutamate receptor. It binds to the receptor and prevents the binding of glutamate, the natural ligand of the receptor. This leads to a reduction in the excitatory neurotransmission mediated by the receptor, resulting in a decrease in synaptic plasticity and neuronal activity.
Biochemical and physiological effects:
2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has been shown to have several biochemical and physiological effects. It has been shown to reduce the excitatory postsynaptic currents in neurons, indicating a decrease in synaptic transmission. 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has also been shown to reduce the release of glutamate from presynaptic terminals, indicating a decrease in glutamate release. Additionally, 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has been shown to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has several advantages for lab experiments. It is a potent and selective antagonist of the AMPA receptor, which makes it a valuable tool for investigating the role of the receptor in various physiological and pathological processes. 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone is also relatively stable and can be easily synthesized in the laboratory.
However, there are also limitations to the use of 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone in lab experiments. It has been shown to have off-target effects on other receptors, such as the kainate receptor, which can confound the interpretation of results. Additionally, 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has poor solubility in water, which can make it difficult to administer in experiments.

Future Directions

For the use of 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone include investigating the role of AMPA receptors in synaptic plasticity, learning and memory, and neurodegenerative diseases.

Synthesis Methods

2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone can be synthesized through a multi-step process. The first step involves the reaction between 2-amino-4-(dimethylamino)benzophenone and 2-methoxybenzaldehyde in the presence of a base, such as potassium carbonate. The resulting product is then subjected to a cyclization reaction with ammonium acetate to form the quinazolinone ring. The final step involves the reaction of the quinazolinone intermediate with 4-(dimethylamino)styryl chloride to yield 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone.

Scientific Research Applications

2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has been widely used in scientific research to investigate the role of ionotropic glutamate receptors in various physiological and pathological processes. It has been shown to be a potent antagonist of the AMPA receptor subtype, which is involved in synaptic plasticity and learning and memory. 2-{2-[4-(dimethylamino)phenyl]vinyl}-3-(2-methoxyphenyl)-4(3H)-quinazolinone has also been used to study the role of glutamate receptors in pain perception, epilepsy, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease.